Cas no 895436-24-5 (4-bromo-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-bromo-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide
• CAS No: 895436-24-5
• MF: C₁₉H₁₇BrN₄O₂S₂
• MW: 477.397880315781
• CID: 6494734
• Update Time: 2025-05-20

4-bromo-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide
• 4-bromo-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzenesulfonamide

• Inchi： 1S/C19H17BrN4O2S2/c1-13-3-2-4-14(11-13)18-22-19-24(23-18)16(12-27-19)9-10-21-28(25,26)17-7-5-15(20)6-8-17/h2-8,11-12,21H,9-10H2,1H3
• InChI Key： BAFKDDFEAXJVHA-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(SC=2)=NC(C2=CC=CC(C)=C2)=N3)(=O)=O)=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-bromo-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzene-1-sulfonamide

4-Bromo-N-{2-2-(3-Methylphenyl)-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-yl)ethyl}benzene-1-Sulfonamide (CAS No. 895436-24-5): An Overview

4-Bromo-N-{2-2-(3-Methylphenyl)-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-yl)ethyl}benzene-1-sulfonamide (CAS No. 895436-24-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a triazolo-thiazole moiety and a brominated benzene ring. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic interventions.

The triazolo-thiazole core is a well-known scaffold in medicinal chemistry, often associated with potent biological activities such as antimicrobial, antifungal, and anticancer properties. The presence of the bromine atom in the benzene ring further enhances the compound's lipophilicity and can influence its binding affinity to specific biological targets. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery and development.

Recent studies have explored the pharmacological profile of 4-bromo-N-{2-2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzene-1-sulfonamide. One notable area of research has been its activity against multidrug-resistant bacteria. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes.

In addition to its antibacterial properties, this compound has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that 4-bromo-N-{2-2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzene-1-sulfonamide exhibited selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The compound was found to induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of this compound have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that 4-bromo-N-{2-2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzene-1-sulfonamide demonstrated favorable oral bioavailability and a prolonged half-life in animal models. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), further preclinical and clinical evaluations are necessary to fully assess its safety profile. Ongoing research is focused on optimizing the formulation and delivery methods to enhance its therapeutic index and minimize potential side effects.

In conclusion, 4-bromo-N-{2-2-(3-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl)ethyl}benzene-1-sulfonamide (CAS No. 895436-24-5) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Continued research and clinical trials will be essential to fully realize its potential as a novel therapeutic agent.